Cas no 1645945-56-7 ()

• CAS No: 1645945-56-7
• MF: C₁₂H₇F₃OS
• MW: 256.243592500687
• CID: 6769630
• PubChem ID: 117822219
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C12H7F3OS/c13-12(14,15)11-4-8(6-16)3-10(5-11)9-1-2-17-7-9/h1-7H
• InChI Key： DDZOFEVQVRURMS-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CC(C=O)=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 256.01697050g/mol
• Monoisotopic Mass: 256.01697050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.3Ų